Cas no 2306248-21-3 ((4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid)
(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid is a chiral spirocyclic compound featuring a difluorinated carbon center and a tert-butoxycarbonyl (Boc)-protected amine. Its rigid spiro[4.5]decane scaffold enhances conformational stability, making it valuable in medicinal chemistry for designing bioactive molecules. The difluoro substitution improves metabolic stability and lipophilicity, while the Boc group allows for selective deprotection under mild acidic conditions. The carboxylic acid moiety provides a handle for further derivatization, enabling coupling reactions or salt formation. This compound is particularly useful in peptide mimetics and small-molecule drug discovery, where stereochemical control and structural diversity are critical. Its high purity and well-defined stereochemistry ensure reproducibility in synthetic applications.
![(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid structure](https://ossimg.kuujia.com/scimg/2306500/2306248-21-3x500.png)
2306248-21-3 structure
Product Name:(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid
CAS No:2306248-21-3
MF:C15H23F2NO4
MW:319.344231843948
CID:5269493
Update Time:2025-06-07
(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 8-Azaspiro[4.5]decane-1,8-dicarboxylic acid, 3,3-difluoro-, 8-(1,1-dimethylethyl) ester, (1S)-
- (4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid
-
- Inchi： 1S/C15H23F2NO4/c1-13(2,3)22-12(21)18-6-4-14(5-7-18)9-15(16,17)8-10(14)11(19)20/h10H,4-9H2,1-3H3,(H,19,20)/t10-/m1/s1
- InChI Key： WIOBFTPFJJWHIO-SNVBAGLBSA-N
- SMILES： [C@@H]1(C(O)=O)C2(CCN(C(OC(C)(C)C)=O)CC2)CC(F)(F)C1
(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1573589-1g |
(S)-8-(tert-butoxycarbonyl)-3,3-difluoro-8-azaspiro[4.5]Decane-1-carboxylic acid |
2306248-21-3 | 98% | 1g |
￥42405 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL053-100MG |
(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid |
2306248-21-3 | 95% | 100MG |
￥ 4,243.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL053-250MG |
(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid |
2306248-21-3 | 95% | 250MG |
￥ 6,784.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL053-500MG |
(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid |
2306248-21-3 | 95% | 500MG |
￥ 11,312.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL053-1G |
(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid |
2306248-21-3 | 95% | 1g |
￥ 16,962.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL053-5G |
(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid |
2306248-21-3 | 95% | 5g |
￥ 50,886.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL053-100mg |
(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid |
2306248-21-3 | 95% | 100mg |
￥4244.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL053-250mg |
(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid |
2306248-21-3 | 95% | 250mg |
￥6785.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL053-500mg |
(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid |
2306248-21-3 | 95% | 500mg |
￥11312.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZL053-1g |
(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid |
2306248-21-3 | 95% | 1g |
￥16962.0 | 2024-04-22 |
(4S)-8-tert-butoxycarbonyl-2,2-difluoro-8-azaspiro[4.5]decane-4-carboxylic acid Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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